Cas no 1353973-14-4 (3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353973-14-4
• MF: C₁₂H₂₃NO₃S
• MW: 261.380922555923
• CID: 2156703
• Update Time: 2025-10-28

3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-((2-hydroxyethyl)thio)piperidine-1-carboxylate
• (S)-tert-Butyl 3-((2-hydroxyethyl)thio)piperidine-1-carboxylate
• (R)-tert-Butyl 3-((2-hydroxyethyl)thio)piperidine-1-carboxylate
• AM93838
• 3-(2-Hydroxyethylsulfanyl)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H23NO3S/c1-12(2,3)16-11(15)13-6-4-5-10(9-13)17-8-7-14/h10,14H,4-9H2,1-3H3
• InChI Key： GLNHDPDAMCLMTR-UHFFFAOYSA-N
• SMILES： S(CCO)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Topological Polar Surface Area: 75.1

Experimental Properties

• Color/Form: No date available
• Density: 1.1±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 389.4±32.0 °C at 760 mmHg
• Flash Point: 189.3±25.1 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353973-14-4)

3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353973-14-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative features a unique combination of functional groups, including a hydroxyethylsulfanyl moiety and a tert-butyl ester group, making it a versatile intermediate for drug discovery and material science applications. Its molecular structure (C₁₂H₂₃NO₃S) offers excellent reactivity for modifications, aligning with current trends in small-molecule therapeutics and peptide mimetics.

In recent years, the demand for piperidine-based building blocks like 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester has surged due to their role in developing kinase inhibitors and GPCR-targeted drugs. Researchers frequently search for "piperidine derivatives in drug design" or "tert-butyl ester protection strategies," reflecting its relevance in modern medicinal chemistry. The compound’s sulfanyl linker also enables conjugation with biomolecules, a technique pivotal for PROTACs (Proteolysis-Targeting Chimeras), a hot topic in targeted protein degradation therapies.

Synthetic accessibility is another key advantage. The tert-butyl ester group enhances solubility and stability during reactions, addressing common challenges in solid-phase peptide synthesis (SPPS). Laboratories often query "how to deprotect tert-butyl esters" or "hydroxyethylsulfanyl applications," underscoring its practical utility. Moreover, its compatibility with click chemistry (e.g., thiol-ene reactions) positions it as a valuable tool for bioconjugation and nanomaterial functionalization.

From an industrial perspective, CAS No. 1353973-14-4 is manufactured under stringent GMP conditions to ensure high purity (>98%), meeting the needs of preclinical studies and API intermediates. Environmental considerations are also addressed through green chemistry protocols, reducing waste in large-scale production—a response to growing interest in "sustainable synthetic routes."

In summary, 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester exemplifies innovation in organic synthesis, bridging gaps between academic research and industrial applications. Its multifaceted roles—from enabling structure-activity relationship (SAR) studies to advancing biocompatible materials—make it a cornerstone in contemporary chemistry.